Cas no 63499-81-0 (3,5,6,8-Decanetetrone)

• Product name: 3,5,6,8-Decanetetrone
• CAS No: 63499-81-0
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 1659316

3,5,6,8-Decanetetrone Chemical and Physical Properties

Names and Identifiers

• 3,5,6,8-Decanetetrone

• Inchi： 1S/C10H14O4/c1-3-7(11)5-9(13)10(14)6-8(12)4-2/h3-6H2,1-2H3
• InChI Key： FMYKDKIKPGNXOW-UHFFFAOYSA-N
• SMILES： CCC(=O)CC(=O)C(=O)CC(=O)CC

Computed Properties

• Exact Mass: 198.08922

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Melting Point: 76-78 °C(Solv: methanol (67-56-1))
• Boiling Point: 286.0±25.0 °C(Predicted)
• PSA: 68.28
• pka: 5.88±0.46(Predicted)